2-fluoro-N-(2-methylbutan-2-yl)benzamide

• IUPAC Name: 2-fluoro-N-(2-methylbutan-2-yl)benzamide
• InChI: InChI=1S/C12H16FNO/c1-4-12(2,3)14-11(15)9-7-5-6-8-10(9)13/h5-8H,4H2,1-3H3,(H,14,15)
• InChI Key: WITYTARKAMSABC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NC(=O)C1=CC=CC=C1F
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

2-Fluoro-N-(2-methylbutan-2-yl)benzamide is a fluorinated benzamide derivative characterized by a 2-fluoro substituent on the benzoyl ring and a branched aliphatic 2-methylbutan-2-yl group attached to the amide nitrogen.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-fluoro-N-(2-methylbutan-2-yl)benzamide with structurally analogous benzamide derivatives, focusing on molecular features, physicochemical properties, and research findings.

Table 1: Comparative Analysis of Selected Benzamide Derivatives

Compound Name	Molecular Formula	Substituents	Molecular Weight	logP	Dihedral Angle (°)	Key Features
2-Fluoro-N-(2-methylbutan-2-yl)benzamide	C₁₂H₁₆FNO	2-Fluorobenzoyl, 2-methylbutan-2-yl	225.26	~3.2*	N/A	Bulky aliphatic substituent; steric hindrance; moderate lipophilicity
2-Fluoro-N-o-tolylbenzamide	C₁₄H₁₂FNO	2-Fluorobenzoyl, o-tolyl	229.25	3.5	4.17	Aromatic substituent; planar stepped structure; N–H⋯O hydrogen bonding
4-Fluoro-N-(1,3-dioxoisoindolin-2-yl)benzamide	C₁₅H₉FN₂O₃·H₂O	4-Fluorobenzoyl, dioxoisoindolinyl	302.24	1.4	N/A	3D hydrogen-bonded framework; high polar surface area (52.2)
2-Methyl-N-phenylbenzamide	C₁₄H₁₃NO	2-Methylbenzoyl, phenyl	211.26	3.1	88.05	Nearly perpendicular aromatic rings; N–H⋯O chains
2-Fluoro-N-(2-fluorobenzoyl)-N-(2-pyridyl)benzamide	C₁₉H₁₃F₂N₂O₂	2-Fluorobenzoyl, 2-pyridyl	348.32	2.8	N/A	Dual fluorine atoms; pyridine participation in π-stacking
4-Fluoro-N-indan-2-yl benzamide	C₁₆H₁₄FNO	4-Fluorobenzoyl, indan-2-yl	271.29	3.6	N/A	Bicyclic substituent; cardiovascular therapeutic applications
2-Fluoro-N-(4-oxoquinazolin-3-yl)benzamide	C₁₅H₁₀FN₃O₂	2-Fluorobenzoyl, quinazolinonyl	283.26	1.08	N/A	Heterocyclic substituent; potential kinase inhibition

*Estimated based on analogous structures.

Key Comparisons:

Substituent Effects on Conformation and Solubility The 2-methylbutan-2-yl group in the target compound introduces significant steric bulk, reducing crystallinity compared to planar aromatic substituents like o-tolyl or phenyl . This may enhance solubility in nonpolar solvents but limit hydrogen-bonding interactions. Fluorine Position: The 2-fluoro substituent in the target compound vs. 4-fluoro in alters electronic distribution.

Hydrogen Bonding and Crystal Packing Compounds with aromatic N-substituents (e.g., o-tolyl , phenyl ) form extended N–H⋯O hydrogen-bonded chains, stabilizing crystal lattices. In contrast, the aliphatic 2-methylbutan-2-yl group likely disrupts such networks, leading to less ordered packing. The quinazolinone derivative exhibits N–H⋯O and O–H⋯O bonds, forming a 3D framework, whereas the target compound’s bulky substituent may limit similar interactions.

Biological Activity 4-Fluoro-N-indan-2-yl benzamide shows cardiovascular applications due to its bicyclic substituent, which enhances receptor binding. The target compound’s aliphatic group may favor different bioactivity profiles, such as CNS targeting, though specific data are lacking. The target compound’s logP (~3.2) indicates moderate blood-brain barrier permeability, a trait absent in more polar analogs like (logP 1.4).

Synthetic Considerations

• Synthesis of the target compound likely parallels methods for (refluxing fluorobenzoyl chloride with amines), but the bulky 2-methylbutan-2-amine may reduce reaction yields due to steric hindrance during nucleophilic attack.